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Compound of Interest

Sodium 4-formylbenzene-1,3-
Compound Name:
disulfonate

Cat. No.: B051454

Essential Safety and Handling Guide for Sodium
4-formylbenzene-1,3-disulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Sodium 4-formylbenzene-1,3-disulfonate (CAS RN: 33513-44-9). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions

Sodium 4-formylbenzene-1,3-disulfonate is classified as an irritant. Based on available
safety data, the primary hazards are:

» Skin Irritation (H315): Causes skin irritation upon contact.
e Serious Eye Irritation (H319): Causes serious eye irritation.
o Respiratory Irritation (H335): May cause respiratory irritation if inhaled.

Immediate precautions involve preventing all direct contact with the substance. Engineering
controls, personal protective equipment, and proper handling techniques are mandatory.
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Personal Protective Equipment (PPE)

The following PPE is required when handling Sodium 4-formylbenzene-1,3-disulfonate. All

PPE should be inspected for integrity before each use.

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

To prevent skin contact and

irritation.

Eye and Face Protection

ANSI-approved safety
goggles. A face shield should
be worn when there is a risk of

splashing.

To protect eyes from dust and
splashes, which can cause

serious irritation.

Skin and Body Protection

Fully-buttoned laboratory coat,
long pants, and closed-toe

shoes.

To prevent accidental skin

exposure.

Respiratory Protection

Use in a certified chemical
fume hood. For situations with
potential for high dust
exposure, a NIOSH-approved
N95 dust mask or higher is

recommended.

To avoid inhalation of dust
particles, which can cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation:

Gather and inspect all necessary PPE.

Ensure a certified chemical fume hood is operational and available.

Locate the nearest eyewash station and safety shower and ensure they are accessible.
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» Prepare a designated work area and cover surfaces with absorbent, disposable bench
paper.

» Have a chemical spill kit readily available.
2. Handling:

e Conduct all weighing and handling of the solid compound within a chemical fume hood to
minimize inhalation of dust.

o Wear the appropriate PPE as detailed in the table above.

e Avoid the formation of dust and aerosols.

e Use the smallest practical quantities for the experiment.

o Keep containers tightly closed when not in use.

3. Post-Handling:

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.
o Decontaminate the work area, including all equipment and surfaces.

e Properly remove and dispose of contaminated PPE.

Emergency Procedures

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water for at least 15 minutes. If irritation persists, seek medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.
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 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

o Spill: For small spills, and if it is safe to do so, absorb the material with an inert absorbent
(e.g., vermiculite, sand). Collect the absorbed material into a sealed container for hazardous
waste disposal. For large spills, evacuate the area and contact your institution's
Environmental Health and Safety (EHS) office.

Disposal Plan

All waste containing Sodium 4-formylbenzene-1,3-disulfonate must be treated as hazardous

waste.

o Waste Collection: Collect all solid and liquid waste containing this chemical in a designated,
properly labeled, and sealed hazardous waste container. Do not mix with incompatible waste
streams.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name: "Sodium 4-formylbenzene-1,3-disulfonate".

» Disposal: Dispose of the hazardous waste through your institution's EHS office in
accordance with local, state, and federal regulations. Do not dispose of this chemical down
the drain or in the regular trash.

Diagrams

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b051454?utm_src=pdf-body
https://www.benchchem.com/product/b051454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

(Start: Handling Sodium 4-formylbenzene—1,3—disulfonate)

1. Preparation
- Verify fume hood function
- Inspect and don PPE
- Prepare work area

2. Handling
- Work in fume hood
- Avoid dust generation
- Use minimal quantities

If incident occurs

4____

Emergency Procedures
- Eye/Skin Contact: Flush for 15 min
- Inhalation: Move to fresh air
- Spill: Evacuate and notify EHS

After stabilization

3. Post-Handling
- Decontaminate work area
- Wash hands thoroughly
- Doff and dispose of PPE

4. Waste Disposal
- Collect in labeled hazardous waste container
- Contact EHS for pickup

( End: Safe Handling Complete ]

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling and disposal of Sodium 4-formylbenzene-1,3-
disulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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